Cas no 1805579-77-4 (3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine
• CAS No: 1805579-77-4
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4806479
• Update Time: 2025-06-10

3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-4(8)2-1-3(12)6(10)11-5(2)9/h1,4,12H
• InChI Key： XTAINSFMUOLWQL-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)F)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine (CAS No. 1805579-77-4)

3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine (CAS No. 1805579-77-4) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable building block for drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for fluorinated pyridines like 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in cancer research, where fluorinated compounds play a pivotal role in designing kinase inhibitors and anticancer agents. The compound's iodo moiety also facilitates further functionalization through cross-coupling reactions, making it a versatile tool in medicinal chemistry.

From an agrochemical perspective, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine is being investigated for its potential in developing next-generation pesticides. The difluoromethyl group is known to improve the lipophilicity and penetration of agrochemicals, enhancing their efficacy against resistant pests. This aligns with the growing focus on sustainable agriculture and the need for environmentally friendly solutions, a topic frequently searched by professionals in the field.

The synthesis of 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine involves multi-step processes, including halogenation and fluorination reactions, which require precise control to achieve high yields and purity. Advanced techniques such as flow chemistry and catalysis are often employed to optimize these reactions, addressing the industry's demand for cost-effective and scalable production methods. These keywords are highly relevant in organic synthesis discussions and frequently appear in academic and industrial queries.

Analytical characterization of CAS No. 1805579-77-4 typically involves NMR spectroscopy, mass spectrometry, and HPLC to ensure compliance with stringent quality standards. The compound's stability under various conditions is also a key area of study, particularly for researchers focusing on formulation development and drug delivery systems. These aspects are critical for professionals searching for reliable synthetic intermediates or high-purity chemicals.

In the context of green chemistry, efforts are underway to develop more sustainable routes for synthesizing 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine. Topics like solvent-free reactions and renewable feedstocks are gaining traction, reflecting the broader shift toward eco-friendly practices. This aligns with search trends where users frequently inquire about green synthesis and reducing chemical waste.

Overall, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-iodopyridine (CAS No. 1805579-77-4) represents a cutting-edge compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and adaptability to modern synthetic challenges make it a focal point for researchers aiming to address pressing global issues, from disease treatment to food security. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial circles.